Cas no 102338-87-4 (Benzoic acid,4-chloro-3,5-dihydroxy-)

• Product Name: Benzoic acid,4-chloro-3,5-dihydroxy-
• CAS No: 102338-87-4
• MF: C₇H₅ClO₄
• MW: 188.56520152092
• MDL: MFCD00075791
• CID: 226040
• PubChem ID: 3025235
• Update Time: 2025-07-21

Benzoic acid,4-chloro-3,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-3,5-dihydroxy-
• 4-chloro-3,5-dihydroxybenzoic acid
• AC1MHEXP
• KB-241401
• LS-143434
• p-Chloro-3,5-dihydroxybenzoic acid
• SureCN1458082
• F86805
• DTXSID20144915
• AKOS006271846
• MFCD00075791
• starbld0017178
• 102338-87-4
• SY320951
• SQVGSLMYJNTJQV-UHFFFAOYSA-N
• SCHEMBL1458082
• alpha-Resorcylic acid, 4-chloro-
• ALBB-018281
• benzoic acid, 4-chloro-3,5-dihydroxy-

• MDL： MFCD00075791
• Inchi： 1S/C7H5ClO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12)
• InChI Key： SQVGSLMYJNTJQV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1O)O

Computed Properties

• Exact Mass: 187.98765
• Monoisotopic Mass: 187.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoic acid,4-chloro-3,5-dihydroxy-

Comprehensive Overview of Benzoic acid,4-chloro-3,5-dihydroxy- (CAS No. 102338-87-4): Properties, Applications, and Industry Insights

Benzoic acid,4-chloro-3,5-dihydroxy- (CAS No. 102338-87-4) is a chlorinated derivative of benzoic acid with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its hydroxyl and chloro functional groups, has garnered attention for its unique chemical properties and versatility in synthesis. In this article, we delve into its molecular structure, industrial uses, and emerging trends, addressing common queries such as "What is the role of 4-chloro-3,5-dihydroxybenzoic acid in drug development?" and "How does CAS 102338-87-4 contribute to sustainable chemistry?".

The molecular formula of Benzoic acid,4-chloro-3,5-dihydroxy- is C₇H₅ClO₄, featuring a benzene ring substituted with a carboxylic acid group, two hydroxyl groups at positions 3 and 5, and a chlorine atom at position 4. This arrangement enhances its reactivity, making it valuable for synthesizing complex molecules. Researchers often explore its potential as an intermediate in the production of antioxidants, antimicrobial agents, and plant growth regulators. Recent studies highlight its relevance in "green chemistry" initiatives, where its biodegradability and low toxicity align with environmental regulations.

In the pharmaceutical sector, CAS 102338-87-4 is investigated for its role in designing novel active pharmaceutical ingredients (APIs). Its structural motifs are pivotal in developing anti-inflammatory and antifungal compounds. For instance, derivatives of this acid have shown promise in inhibiting specific enzymatic pathways, addressing frequent search queries like "Can 4-chloro-3,5-dihydroxybenzoic acid enhance drug bioavailability?". Additionally, its use in "cosmetic preservatives" is under scrutiny due to increasing consumer demand for safer, natural alternatives.

From an industrial perspective, Benzoic acid,4-chloro-3,5-dihydroxy- is employed in agrochemical formulations to improve crop protection. Its chlorinated structure contributes to the efficacy of herbicides and fungicides, resonating with searches such as "How does CAS 102338-87-4 impact sustainable agriculture?". Manufacturers also leverage its chelating properties in water treatment processes, aligning with global "water purification" trends.

Analytical techniques like HPLC and NMR are critical for quality control of CAS 102338-87-4, ensuring compliance with international standards. Regulatory frameworks, including REACH and FDA guidelines, govern its handling and commercialization, addressing concerns like "Is 4-chloro-3,5-dihydroxybenzoic acid safe for industrial use?". Furthermore, advancements in "bio-based synthesis" methods aim to reduce reliance on petrochemical precursors, catering to eco-conscious markets.

In conclusion, Benzoic acid,4-chloro-3,5-dihydroxy- (CAS No. 102338-87-4) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from pharmaceuticals to agrochemicals—underscore its importance in modern chemistry. By addressing trending topics like "green synthesis" and "regulatory compliance", this article provides a holistic view tailored to both industry professionals and curious learners.